Enhancing the perovskite solar cell performance by the interface modification of Zn–Sn–O compound heterostructures

Materials Advances Pub Date: 2023-12-01 DOI: 10.1039/D3MA00674C

Abstract

Enhancing the performance of perovskite solar cells (PSCs) is one of the prime concerns of researchers worldwide. For PSC devices, it is essential to develop the individual layer efficiently and cost-effectively. This work emphasizes the possibility of employing Zn–Sn oxide-based composite materials as alternative electron transport layers (ETLs) in PSC devices. Pristine Zn2SnO4 (ZTO), composite ZTO–ZnO, and ZTO–SnO2 heterostructure-based ETLs were prepared by a simple solid-state calcination technique and proposed as an alternative to the TiO2 photoanode used in PSC devices. The power conversion efficiency of the designed PSCs was studied based on crystallinity, morphology, cross-section, roughness, contact angle, work function, and Raman analysis of the ETL material. TEM analysis confirms the phase pure ZTO and heterostructure formation as a function of material stoichiometry. Compared to the pristine ZTO, the ZTO–ZnO and ZTO–SnO2 composites have enhanced PSC performance. The ZTO–SnO2 composites exhibit better band matching and charge transfer behavior with the perovskite layer than the pristine ZTO and ZTO–ZnO composites. The ZTO–SnO2 ETL-based PSC device displays a maximum efficiency of 15.9%, while ZTO–ZnO shows a maximum efficiency of 14.3%, which is more than 12.6% for the pristine ZTO. The results indicate that Zn2SnO4-based composites can be suitable for ETLs in PSC device fabrication.

Graphical abstract: Enhancing the perovskite solar cell performance by the interface modification of Zn–Sn–O compound heterostructures
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